Cas no 3222-56-8 (2-methylpyridine-3-carboxylic acid)

2-methylpyridine-3-carboxylic acid Properties

Names and Identifiers

• 2-Methylnicotinic acid
• 2-Methyl Nicotinic A
• 2-methylpyridine-3-carboxylic acid
• 2-methyl-3-pyridinecarboxylic acid
• 2-Methyl-nicotinsaeure
• 2-methyl-pyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid,2-methyl
• 2-Methylpyridine-3-carboxylic Acid
• 2-Methyl-nicotinic acid
• HNTZKNJGAFJMHQ-UHFFFAOYSA-N
• CS-W002091
• SY007014
• PB27380
• 3222-56-8
• M2089
• methylnicotinic acid
• AC-24539
• InChI=1/C7H7NO2/c1-5-6(7(9)10)3-2-4-8-5/h2-4H,1H3,(H,9,10
• FT-0600332
• A5794
• J-510068
• 2-Methylpyridine-3-carboxylic acid, 98%
• SCHEMBL71547
• 2-Methylnicotinicacid
• AM20051067
• AO-801/41077423
• EN300-72813
• 3-pyridinecarboxylic acid, 2-methyl-
• PS-5559
• 5LSJ5AL59F
• DTXSID30349156
• AKOS002665630
• 2-methyl nicotinic acid
• 2-methylnicotinoic acid
• MFCD00013449
• DB-006195
• STL555314
• BBL101518
• DTXCID90300228
• +Expand

• MDL： MFCD00013449
• InChIKey： HNTZKNJGAFJMHQ-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO2/c1-5-6(7(9)10)3-2-4-8-5/h2-4H,1H3,(H,9,10)
• SMILES： CC1=NC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 137.047678g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.047678g/mol
• Monoisotopic Mass: 137.047678g/mol
• Topological Polar Surface Area: 50.2Ų
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.08820
• PSA: 50.19000
• Refractive Index: 1.546
• Boiling Point: 280.4℃ at 760 mmHg
• Melting Point: 227°C(dec.)(lit.)
• Flash Point: 123.4℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.23

2-methylpyridine-3-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2-methylpyridine-3-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%